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An In-depth Technical Guide to the Biological Significance of Methyl Heptadecyl Ketone (2-
Nonadecanone)

Executive Summary: Methyl heptadecyl ketone, scientifically known as 2-nonadecanone, is a

long-chain aliphatic methyl ketone found across diverse biological systems, including plants,

insects, and microorganisms.[1][2] Its biological significance is multifaceted, primarily

recognized for its crucial role in plant defense against herbivores.[3][4] Beyond its protective

functions in plants, 2-nonadecanone and related methyl ketones serve as semiochemicals in

insect communication, have been identified as potential disease biomarkers, and are being

explored for their pharmacological properties and applications in biofuel production.[1][5][6]

This technical guide provides a comprehensive overview of the biosynthesis, biological

activities, and analytical methodologies related to 2-nonadecanone, aimed at researchers,

scientists, and professionals in drug development and biotechnology.

Introduction
Chemical Identity and Properties
2-Nonadecanone (C₁₉H₃₈O) is a saturated methyl ketone with a molecular weight of 282.50

g/mol .[7][8] It consists of a 19-carbon chain with a carbonyl group at the second carbon

position.[9] It is also commonly referred to as methyl heptadecyl ketone.[8][10] Due to its long

hydrocarbon tail, it is a hydrophobic compound with limited solubility in water.[6][11]
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Methyl heptadecyl ketone is not a laboratory artifact but a naturally occurring compound. It has

been identified in a variety of organisms:

Plants: It is famously produced by the wild tomato species Solanum habrochaites as a key

component of its defense mechanism.[3][5][12] Other plants, such as those in the Ruta

genus (rue), are also known producers of methyl ketones.[2]

Insects and Microorganisms: Aliphatic methyl ketones are commonly found in insects, where

they can act as pheromones, and are also produced by various microorganisms.[2][5][12]

Foods: As products of lipid oxidation, methyl ketones are found in dairy products and

contribute to the flavor profile of cheeses.[12][13]

Core Biological Functions and Significance
Plant Defense and Insecticidal Activity
The most well-documented biological role of 2-nonadecanone and related methyl ketones is in

plant defense. Wild tomato plants produce and store these compounds in glandular trichomes

on their leaves, creating a potent chemical shield against insect herbivores.[3][5]

The mechanism of action is primarily as a repellent and insecticide with fumigant properties.[4]

[14] Studies on various insects, including the red imported fire ant (Solenopsis invicta), have

demonstrated the lethal efficacy of methyl ketones.[4][15] This natural insecticidal property has

led to the registration of a related compound, 2-undecanone, as a commercial biopesticide,

highlighting the potential of this chemical class in agriculture as an alternative to synthetic

pesticides.[4][14]

Semiochemical Activity
In the broader context of chemical ecology, methyl ketones function as semiochemicals,

mediating interactions between organisms.[1] They are involved in insect communication,

where they can act as pheromones.[5][12] While the specific pheromonal activity of 2-
nonadecanone is less characterized than shorter-chain ketones, the class of compounds is

integral to signaling in various insect species.[16]

Potential as a Disease Biomarker
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Recent research in volatilomics has identified 2-heptadecanone as a potential volatile organic

compound (VOC) biomarker associated with gastric cancer cell metabolism.[1] Its presence in

the volatilomic footprint of cancer cells suggests it could be a non-invasive indicator for

diagnostic applications, although further research is required to validate this role.[1]

Investigated Pharmacological Activities
Preliminary studies have explored the potential of 2-nonadecanone as an anti-inflammatory

and antidepressant agent.[9] The proposed anti-inflammatory mechanism involves the

inhibition of pro-inflammatory cytokine production.[9] The antidepressant effects are

hypothesized to be related to the modulation of neurotransmitter levels.[9] These areas remain

under active investigation to determine the precise molecular targets and pathways.

Biosynthetic Pathways
Methyl heptadecyl ketone is synthesized via distinct pathways in plants and microorganisms,

typically originating from fatty acid metabolism.

Plant Biosynthesis: The MKS Pathway
In the wild tomato Solanum habrochaites, methyl ketone biosynthesis is a well-defined two-step

enzymatic pathway that diverts intermediates from fatty acid synthesis in the plastids.[3]

Hydrolysis: The enzyme Methylketone Synthase 2 (MKS2), a specialized thioesterase,

hydrolyzes β-ketoacyl-acyl carrier proteins (β-ketoacyl-ACPs) to release free β-ketoacids.[3]

[12]

Decarboxylation: The enzyme Methylketone Synthase 1 (MKS1), a decarboxylase, acts on

the free β-ketoacid, removing the carboxyl group to yield the final methyl ketone, which is

one carbon shorter than its precursor.[3][12]
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Core methyl ketone biosynthetic pathway in Solanum habrochaites.

Engineered Microbial Biosynthesis
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Escherichia coli has been metabolically engineered to produce methyl ketones by modifying its

fatty acid β-oxidation pathway.[5] This strategy involves increasing the intracellular pool of β-

ketoacyl-CoA intermediates.

Pathway Engineering: Key genetic modifications include the overexpression of an acyl-CoA

oxidase and the native thioesterase FadM, coupled with the deletion of genes like fadA to

prevent the complete degradation of the fatty acid chain.[5]

Thioesterase Activity: The overexpressed FadM thioesterase hydrolyzes the accumulated β-

ketoacyl-CoA to a free β-ketoacid.[5]

Decarboxylation: The resulting β-ketoacid is unstable and often undergoes spontaneous

decarboxylation to form the final methyl ketone product.[5]
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Engineered microbial pathway for methyl ketone synthesis.

Quantitative Data Summary
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Quantitative analysis is crucial for evaluating the biological activity and production efficiency of

methyl ketones. The following tables summarize key data from relevant studies.

Table 1: Fumigant Activity of Aliphatic Methyl Ketones against Red Imported Fire Ant

(Solenopsis invicta) This table presents the median lethal concentration (LC₅₀) values,

indicating the concentration of the compound in air required to kill 50% of the test population.

Data demonstrates that insecticidal potency varies with carbon chain length.

Compound Carbon Length LC₅₀ (µg/cm³)

2-Heptanone C7 4.27

2-Octanone C8 5.11

2-Nonanone C9 5.26

2-Undecanone C11 8.21

Data sourced from studies on

fumigant activity.[4][15]

Table 2: Microbial Production of Methyl Ketones in Engineered E. coli This table shows the

significant increase in methyl ketone production achieved through metabolic engineering and

optimization of culture conditions.

E. coli Strain / Condition Key Genetic Modifications
Total Methyl Ketone Titer
(mg/L)

Initial Strain
Overexpression of shmks1 &

shmks2
~6

Engineered Strain
Deletion of fermentation

pathways (adhE, ldhA, etc.)
~12

Optimized Engineered Strain
Further optimization of oxygen

availability
~500

Data sourced from metabolic

engineering studies.[17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28967211/
https://www.researchgate.net/publication/320167220_Novel_use_of_aliphatic_n-methyl_ketones_as_a_fumigant_and_alternative_to_methyl_bromide_for_insect_control
https://pubmed.ncbi.nlm.nih.gov/22850984/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Experimental Protocols
Accurate analysis and quantification are essential for studying methyl heptadecyl ketone. The

following are summarized protocols for key experimental procedures.

Protocol: Quantification of Methyl Ketones from
Biological Samples via GC-MS
This protocol outlines a general workflow for the extraction and analysis of methyl ketones from

plant or microbial samples.
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1. Sample Collection
(e.g., Leaf Tissue, Bacterial Culture)

2. Homogenization
(in appropriate buffer)

3. Solvent Extraction
Add organic solvent (e.g., hexane)

containing an internal standard

4. Phase Separation
(Vortex and Centrifuge)

5. Collection of Organic Phase

6. GC-MS Analysis
(Inject organic extract)

7. Data Processing
(Quantify against standard curve)

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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